Cas no 2228144-65-6 (2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid
• CAS No: 2228144-65-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6455057
• PubChem ID: 165609813
• Update Time: 2025-08-05

2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid
• 2228144-65-6
• EN300-1730489

• Inchi： 1S/C7H8N2O3/c1-2-9-4-5(3-8-9)6(10)7(11)12/h2-4,6,10H,1H2,(H,11,12)
• InChI Key： GLRAUONCOROTPD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid

Professional Introduction to 2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic Acid (CAS No. 2228144-65-6)

2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228144-65-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core substituted with an ethenyl group and a hydroxyacetic acid moiety, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery.

The< strong>pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive natural products and synthetic drugs. Its five-membered structure, incorporating two nitrogen atoms, imparts unique electronic and steric properties that can be exploited in the design of molecules with specific biological targets. In particular, the< strong>1H-pyrazol-4-yl substituent in this compound contributes to its potential interaction with biological macromolecules, such as enzymes and receptors.

The< strong>2-hydroxyacetic acid moiety, also known as glycolic acid, is a simple but important functional group that influences the solubility, reactivity, and metabolic stability of the compound. This group can participate in hydrogen bonding interactions, making it particularly useful for designing molecules that require specific binding affinities or selectivity. The combination of these two functional groups in< strong>2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid creates a versatile scaffold for further derivatization and optimization.

In recent years, there has been considerable interest in developing novel therapeutic agents based on< strong>pyrazole derivatives. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The< strong>1-ethenyl substituent in this molecule may enhance its ability to interact with biological targets by providing additional conformational flexibility and electronic properties.

The synthesis of< strong>2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired pyrazole core and introduce the hydroxyacetic acid functionality. The efficiency and scalability of these synthetic routes are crucial for producing sufficient quantities of the compound for further biological evaluation.

Biological activity profiling of< strong>2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid has revealed several promising properties. Initial studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The< strong>pyrazole moiety interacts with the active sites of these enzymes, while the< strong>hydroxyacetic acid group modulates binding affinity through hydrogen bonding interactions. Such mechanisms are consistent with the known pharmacological effects of related compounds.

2-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxyacetic acid with target proteins. Molecular docking simulations have identified key interactions between the< strong>pyrazole ring and specific amino acid residues in the enzyme active site. These interactions are critical for achieving high binding affinity and selectivity. Additionally, solvent accessibility analysis has revealed that the< strong>hydroxyacetic acid group is positioned optimally for hydrogen bonding with complementary residues in the target protein.

The pharmacokinetic properties of< strong>2-(1-ethenyl-1H-pyrazol-4-yll)-2-hydroxyacetic acid, including solubility, stability, and metabolic clearance rates, are also important considerations for its potential therapeutic applications. Experimental studies have been performed to assess these parameters under various conditions. The compound exhibits moderate solubility in water and organic solvents, which facilitates its formulation into pharmaceutical dosage forms. Additionally, preliminary metabolic studies suggest that it is metabolically stable enough to undergo multiple rounds of enzymatic degradation.

In conclusion,< strong>2-(1-ehtenyl-lH-pyrazol-S-yll)-2-hydroxyacetic acld (CAS No. 2228144-S5-S6)